2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide

• IUPAC Name: 2-hydroxy-N-[(Z)-(5-methylfuran-2-yl)methylideneamino]-2,2-diphenylacetamide
• InChI: InChI=1S/C20H18N2O3/c1-15-12-13-18(25-15)14-21-22-19(23)20(24,16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-14,24H,1H3,(H,22,23)/b21-14-
• InChI Key: WLQNZOXWLUBZRW-STZFKDTASA-N
• Canonical SMILES: CC1=CC=C(O1)C=NNC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O
• Isomeric SMILES: CC1=CC=C(O1)/C=N\NC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol

Description

2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide, also known as HMFH, is a synthetic compound that has been extensively studied for its pharmacological properties. HMFH belongs to the class of hydrazide derivatives and has been found to possess significant anti-inflammatory, analgesic, and antipyretic activities.

Mechanism of Action

The mechanism of action of 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide is not fully understood. However, it has been reported that 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide exerts its anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins and leukotrienes. 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins.
Biochemical and Physiological Effects:
2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has been found to possess significant anti-inflammatory, analgesic, and antipyretic activities. 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has also been reported to possess antimicrobial, anticancer, and anti-diabetic properties. 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has been shown to reduce inflammation and pain in various animal models. 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has also been found to reduce fever in animal models.

Advantages and Limitations for Lab Experiments

2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has several advantages for lab experiments. It is a synthetic compound and can be easily synthesized in the lab. 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has been extensively studied for its pharmacological properties and has been found to possess significant anti-inflammatory, analgesic, and antipyretic activities. However, 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide also has some limitations. It is a synthetic compound and may not accurately mimic the effects of natural compounds. 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide may also have some side effects, which need to be carefully evaluated.

Future Directions

There are several future directions for the study of 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide. 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has been found to possess significant anti-inflammatory, analgesic, and antipyretic activities, and further studies are needed to determine its potential as a therapeutic agent. 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has also been reported to possess antimicrobial, anticancer, and anti-diabetic properties, and further studies are needed to determine its potential in these areas. The mechanism of action of 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide needs to be further elucidated. The effects of 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide on different cell types and tissues need to be studied. The pharmacokinetics and toxicity of 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide need to be carefully evaluated. Overall, 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide is a promising compound with significant pharmacological properties, and further studies are needed to determine its potential as a therapeutic agent.
In conclusion, 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide is a synthetic compound that has been extensively studied for its pharmacological properties. It possesses significant anti-inflammatory, analgesic, and antipyretic activities and has been reported to possess antimicrobial, anticancer, and anti-diabetic properties. 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide, and further studies are needed to determine its potential as a therapeutic agent.

Scientific Research Applications

2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has been extensively studied for its pharmacological properties. It has been found to exhibit significant anti-inflammatory, analgesic, and antipyretic activities. 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has also been reported to possess antimicrobial, anticancer, and anti-diabetic properties. 2-hydroxy-N'-[(5-methyl-2-furyl)methylene]-2,2-diphenylacetohydrazide has been used in various animal models to study its pharmacological effects.